Cas no 10222-86-3 (3,5-diphenylpyrazole)

• Product Name: 3,5-diphenylpyrazole
• CAS No: 10222-86-3
• MF: C₁₅H₁₂N₂
• MW: 220.269183158875
• MDL: MFCD00039675
• CID: 5230028
• Update Time: 2025-06-29

3,5-diphenylpyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-diphenylpyrazole

• MDL： MFCD00039675
• Inchi： 1S/C15H12N2/c1-3-7-12(8-4-1)14-11-15(17-16-14)13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： NSFLJLJINCMQEC-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)CC(C2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,5-diphenylpyrazole

Comprehensive Overview of 3,5-Diphenylpyrazole (CAS No. 10222-86-3): Properties, Applications, and Research Insights

3,5-Diphenylpyrazole (CAS No. 10222-86-3) is a heterocyclic organic compound featuring a pyrazole core substituted with phenyl groups at the 3 and 5 positions. This structure imparts unique chemical and physical properties, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. The compound's molecular formula (C₁₅H₁₂N₂) and molecular weight (220.27 g/mol) are critical for synthetic applications, while its crystalline form and solubility profile (solubility in organic solvents) enhance its utility in diverse reactions.

Recent trends highlight growing interest in 3,5-diphenylpyrazole derivatives due to their potential in drug discovery, particularly as anti-inflammatory agents and kinase inhibitors. Researchers are exploring its role in modulating enzyme activity and signal transduction pathways, aligning with the demand for targeted therapies. Additionally, its fluorescence properties have sparked investigations into optical materials and sensors, addressing needs in nanotechnology and diagnostics.

Synthetic methods for 3,5-diphenylpyrazole often involve condensation reactions between hydrazines and diketones, with modifications to improve yield and purity. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterization. Environmental and safety studies confirm its stability under standard conditions, though proper laboratory handling is advised to ensure compliance with chemical safety protocols.

In material science, 3,5-diphenylpyrazole serves as a building block for metal-organic frameworks (MOFs) and coordination polymers, leveraging its chelating ability. Its thermal stability (decomposition temperature >250°C) makes it suitable for high-performance polymers. The compound's structure-activity relationships (SAR) are also pivotal in optimizing bioactive molecules, a hot topic in computational chemistry and AI-driven drug design.

Market analyses reveal rising demand for custom synthesis of 3,5-diphenylpyrazole, driven by R&D investments in precision medicine and green chemistry. Suppliers emphasize batch-to-batch consistency and regulatory compliance, catering to pharmaceutical GMP standards. FAQs often address its storage conditions (e.g., inert atmosphere) and scaling-up challenges, reflecting industrial priorities.

Future directions include exploring catalytic applications and bioconjugation techniques, with publications highlighting its role in click chemistry. As sustainability gains traction, solvent-free synthesis routes for 3,5-diphenylpyrazole are under investigation, aligning with circular economy principles. Collaborative efforts between academia and industry aim to unlock its full potential while addressing cost-efficiency and scalability.